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Compound of Interest

Compound Name: Avridine

Cat. No.: B1665853

Application Notes and Protocols for Avridine in
Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Avridine (also known as CP-20961; N,N-Dioctadecyl-N',N'-bis(2-hydroxyethyl)propanediamine)
is a synthetic lipophilic diamine with potent immunomodulatory and adjuvant properties. It is
recognized for its capacity to induce interferon (IFN) and stimulate various components of the
innate and adaptive immune systems, including macrophages and Natural Killer (NK) cells.
These characteristics make Avridine a compound of significant interest for research in virology,
oncology, and immunology. This document provides a detailed protocol for the proper
dissolution and storage of Avridine for use in cell culture applications.

Chemical Properties

A summary of the key chemical properties of Avridine is provided in the table below.
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Property Value

CAS Number 35607-20-6

Molecular Formula Ca3HooN202

Molecular Weight 667.19 g/mol

Appearance White to off-white powder

Solubility DMSO: =5 mg/mL (with warming)

Storage (Powder) -20°C for up to 3 years; 4°C for up to 2 years

-80°C for up to 6 months; -20°C forup to 1

Storage (Stock Solution) "
mon

Experimental Protocols
Materials

e Avridine powder

o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile, pyrogen-free polypropylene microcentrifuge tubes
 Sterile, pyrogen-free pipette tips

» Water bath or heat block

o Vortex mixer

o Cell culture medium appropriate for the cell line of interest
» Sterile, tissue culture-treated plates or flasks

o Cells for treatment (e.g., peripheral blood mononuclear cells (PBMCs), macrophage cell lines
like RAW 264.7, or other relevant cell lines)

Preparation of Avridine Stock Solution (10 mg/mL)
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

» Weighing: Accurately weigh the desired amount of Avridine powder. For a 10 mg/mL stock
solution, weigh 10 mg of Avridine.

¢ Dissolution:

o

Transfer the weighed Avridine powder into a sterile polypropylene microcentrifuge tube.

[¢]

Add the appropriate volume of cell culture grade DMSO to achieve a final concentration of
10 mg/mL (e.g., add 1 mL of DMSO to 10 mg of Avridine).

[¢]

To facilitate dissolution, warm the solution to 60-80°C for 5-10 minutes.[1] Intermittent
vortexing during warming will aid in complete solubilization.

[¢]

Ensure the powder is completely dissolved and the solution is clear before proceeding.
» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
polypropylene microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-
term storage (up to 1 month).

Preparation of Working Solutions

e Thawing: Thaw a single aliquot of the Avridine stock solution at room temperature.
e Dilution:
o Before use, briefly vortex the thawed stock solution.

o Prepare a fresh working solution by diluting the stock solution in pre-warmed complete cell
culture medium to the desired final concentration.
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o It is recommended to perform serial dilutions to achieve the final low concentrations
required for cell treatment.

o Note on Concentration: The optimal working concentration of Avridine can vary
depending on the cell type and the experimental objective. Based on the activity of other
acridine derivatives, a starting concentration range of 0.1 pug/mL to 10 pg/mL is
recommended for initial dose-response experiments.

e Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture
medium is non-toxic to the cells, typically below 0.5% (v/v). Include a vehicle control
(medium with the same final concentration of DMSO) in all experiments.

Experimental Workflow

Experimental Workflow for Avridine Preparation
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Caption: Workflow for preparing Avridine stock and working solutions.

Signaling Pathway

Avridine acts as an immunomodulator, primarily by inducing the production of interferon. This
subsequently leads to the activation of downstream effector cells of the innate immune system.

Simplified Signaling Pathway of Avridine
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Caption: Avridine stimulates immune cells to produce interferon, activating NK cells and
macrophages.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665853#protocol-for-dissolving-and-storing-
avridine-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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